Cas no 87988-95-2 (Isoxazole, 4-azido-5-methyl-)

• Product Name: Isoxazole, 4-azido-5-methyl-
• CAS No: 87988-95-2
• MF: C₄H₄N₄O
• MW: 124.100759506226
• CID: 649494
• PubChem ID: 13033205
• Update Time: 2025-04-19

Isoxazole, 4-azido-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-azido-5-methyl-
• 4-azido-5-methyl-1,2-oxazole
• Isoxazole, 4-azido-5-methyl- (9CI)
• DTXSID20515828
• 87988-95-2

• Inchi： 1S/C4H4N4O/c1-3-4(7-8-5)2-6-9-3/h2H,1H3
• InChI Key： RCNPULYKKSDYMF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 124.03851076g/mol
• Monoisotopic Mass: 124.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.4Ų